Methyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate

• Molecular Formula: C7H6F3NO2
• Molecular Weight: 193.12 g/mol
• IUPAC Name: methyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C7H6F3NO2/c1-13-6(12)4-2-11-3-5(4)7(8,9)10/h2-3,11H,1H3
• InChI Key: ZXLRKVFOFPVYOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C1C(F)(F)F

Description

Methyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C7H6F3NO2 and its molecular weight is 193.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round-bottomed flask was added sodium hydride (3.24 mmol, 78 mg) in Et2O (5 mL). A mixture of p-toluenesulfonylmethyl isocyanide (3.24 mmol, 634 mg) and (E)-methyl 4,4,4-trifluorobut-2-enoate (3.24 mmol, 500 mg) were added in a 2:1 mixture of Et2O/DMSO (22.5 mL). The reaction mixture was stirred for a further 30 min then quenched with H2O (10 mL) and extracted with Et2O (×3). The Et2O layers were combined and washed with brine, dried over MgSO4, filtered and the solvent removed to give a yellow/orange solid. Purification by flash chromatography (1:4 EtOAc:Hept) the desired product (154 mg, 0.80 mmol, 24.6%). 1H NMR (400 MHz, CD3OD) δ 3.79 (s, 3H) 7.20 (s, 1H) 7.50 (s, 1H).